
Commercial Sourcing and Technical Guide for
High-Purity 6-Ethyl-2-methyloctane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Ethyl-2-methyloctane

Cat. No.: B12658680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of commercial sourcing options and relevant

experimental methodologies for high-purity 6-Ethyl-2-methyloctane (CAS No. 62016-19-7).

The information is intended to assist researchers, scientists, and professionals in drug

development in procuring and utilizing this branched alkane for their studies.

Commercial Suppliers
Identifying reliable commercial suppliers for high-purity research chemicals is crucial for

experimental success. Below is a summary of a potential supplier for 6-Ethyl-2-methyloctane,

with a focus on products suitable for research and development purposes.
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Supplier Product Name CAS No.
Grade/Purity
Information

Availability/Co
ntact

Clearsynth
6-Ethyl-2-

methyloctane
62016-19-7

High-quality

product

accompanied by

a Certificate of

Analysis.[1]

Positioned for

research and

development

applications.[2]

Inquiries can be

made via email

at --INVALID-

LINK-- or through

their various

international

offices.[3][4]

CHEMLYTE

SOLUTIONS

CO.,LTD

Octane, 6-ethyl-

2-methyl-
62016-19-7

Listed as

"Industrial

Grade" on third-

party platforms,

which may not

be suitable for

high-purity

research

applications.

Contact

information

available through

chemical supplier

platforms.

Note: While CHEMLYTE SOLUTIONS CO.,LTD is a potential source, the "Industrial Grade"

designation suggests that Clearsynth is the more appropriate choice for applications requiring

high purity, as they provide a Certificate of Analysis.[1] Specific quantitative data regarding

purity percentages, available quantities, and pricing should be obtained directly from the

supplier.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 6-Ethyl-2-methyloctane are

not readily available in the public domain. However, established methodologies for the

synthesis of branched alkanes and the analysis of volatile organic compounds can be adapted.
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Synthesis of 6-Ethyl-2-methyloctane via Grignard
Reaction
A common and versatile method for the synthesis of branched alkanes is the Grignard reaction.

[5][6][7][8][9][10][11] This involves the reaction of a Grignard reagent (an organomagnesium

halide) with an appropriate electrophile. For 6-Ethyl-2-methyloctane, a plausible synthetic

route would involve the reaction of a Grignard reagent derived from a brominated octane

precursor with an ethyl-containing electrophile, or vice versa.

General Protocol for Grignard Reagent Formation and Reaction:

Preparation of Glassware: All glassware must be rigorously dried to exclude moisture, as

Grignard reagents are highly reactive with water.[8]

Formation of the Grignard Reagent:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to initiate the reaction.

Prepare a solution of the appropriate alkyl halide (e.g., 2-bromo-6-methyloctane or a

similar precursor) in anhydrous diethyl ether or tetrahydrofuran (THF).

Add a small portion of the alkyl halide solution to the magnesium. The reaction is initiated

when the color of the iodine disappears and gentle boiling of the ether is observed.

Add the remaining alkyl halide solution dropwise to maintain a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Electrophile:

Cool the Grignard reagent solution to 0°C in an ice bath.
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Prepare a solution of the appropriate electrophile (e.g., diethyl sulfate or ethyl bromide) in

anhydrous ether.

Add the electrophile solution dropwise to the stirred Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by fractional distillation to obtain pure 6-Ethyl-2-methyloctane.

Diagram of Synthetic Workflow:
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Caption: Synthetic workflow for 6-Ethyl-2-methyloctane via Grignard reaction.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the standard method for determining the purity of volatile organic compounds like 6-
Ethyl-2-methyloctane. EPA methods for volatile organic analysis can be adapted for this

purpose.[12][13][14][15][16]

General GC-MS Protocol:

Sample Preparation:

Prepare a dilute solution of the 6-Ethyl-2-methyloctane sample in a high-purity volatile

solvent (e.g., hexane or pentane).

If necessary, filter the sample to remove any particulate matter.

Instrument Parameters (suggested starting points):

GC Column: A non-polar capillary column (e.g., DB-1 or equivalent) is suitable for

separating alkanes.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: Start at a low temperature (e.g., 40°C) and ramp up to a

higher temperature (e.g., 250°C) to ensure the elution of all components.

Injector: Split/splitless injector at a temperature of approximately 250°C.

MS Detector: Electron ionization (EI) at 70 eV.

Mass Range: Scan from a low m/z (e.g., 40) to a higher m/z (e.g., 300) to capture the

molecular ion and characteristic fragments.

Data Analysis:
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Identify the peak corresponding to 6-Ethyl-2-methyloctane based on its retention time

and mass spectrum. The mass spectrum should show a molecular ion peak (m/z 156) and

characteristic fragmentation patterns for branched alkanes.

Determine the purity by calculating the area percentage of the 6-Ethyl-2-methyloctane
peak relative to the total area of all peaks in the chromatogram.

Diagram of GC-MS Analytical Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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